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Compound of Interest

Compound Name: N,N-Diisopropylethylenediamine

Cat. No.: B087191

Essential Safety and Handling Guide for N,N-
Diisopropylethylenediamine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N,N-Diisopropylethylenediamine (DIPEA). It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical and Physical Properties

A summary of the key quantitative data for N,N-Diisopropylethylenediamine is provided in the
table below for easy reference.
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Property Value

CAS Number 4013-94-9[1][2]

Molecular Formula C8H20N2[2]

Molecular Weight 144.26 g/mol [2]

Boiling Point 169-171 °C

Density 0.798 g/mL at 25 °C

Flash Point 52 °C (125.6 °F) - closed cup
Refractive Index n20/D 1.4289

Hazard Identification and Personal Protective Equipment
(PPE)

N,N-Diisopropylethylenediamine is a flammable liquid and vapor that can cause severe skin
burns and serious eye damage.[2] It is crucial to use appropriate personal protective equipment
(PPE) to minimize exposure and ensure personal safety.

PPE Category Recommended Equipment

Chemical safety goggles and a full-face shield.

[3]4]

Eye and Face Protection

Chemical-resistant gloves, such as PVC or butyl
rubber.[1][3]

Hand Protection

Alab coat or chemical-resistant apron and
Skin and Body Protection safety footwear. For large-scale operations, full-

body protective clothing may be necessary.[3]

Work should be conducted in a well-ventilated
area, preferably under a chemical fume hood.[1]
[4][5] If ventilation is inadequate, a
NIOSH/MSHA-approved respirator with an
appropriate cartridge for organic vapors should
be used.[4][6]

Respiratory Protection
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Workflow for Safe Handling of N,N-
Diisopropylethylenediamine

The following diagram outlines the standard operating procedure for safely handling N,N-
Diisopropylethylenediamine from preparation to disposal.

Caption: Workflow for handling N,N-Diisopropylethylenediamine.

Detailed Experimental Protocol for Handling N,N-
Diisopropylethylenediamine

This protocol provides a step-by-step guide for the safe handling of N,N-
Diisopropylethylenediamine in a laboratory setting.

Preparation and Precautionary Measures

» Ventilation: Always handle N,N-Diisopropylethylenediamine in a certified chemical fume
hood to ensure adequate ventilation.[1][4][5]

e Personal Protective Equipment (PPE): Before handling, don the required PPE: chemical
safety goggles, a face shield, chemical-resistant gloves, a lab coat, and closed-toe shoes.[3]

[4]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in good working order.[4]

« Ignition Sources: Remove all potential ignition sources from the work area, including open
flames, hot plates, and spark-producing equipment.[1][5][7] Use only non-sparking tools.[1]

[5]

e Grounding: To prevent static discharge, ensure that all containers and equipment are
properly grounded and bonded.[1][7]

Handling and Usage

e Dispensing: When transferring the chemical, do so slowly to minimize splashing and the
generation of vapors. Keep the container tightly closed when not in use.[1][7]
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e Avoid Contact: Avoid all personal contact with the chemical, including inhalation of vapors
and direct contact with skin and eyes.[3]

» Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with
soap and water after handling the chemical.[3][7]

Spill Management
o Immediate Action: In the event of a spill, evacuate non-essential personnel from the area.[6]
[7]

Control Vapors: Increase ventilation to the area.

Containment: For small spills, use an inert absorbent material such as sand, earth, or
vermiculite to contain the spill.[1][3][8]

Cleanup: Use spark-proof tools to collect the absorbed material and place it in a clearly
labeled, sealed container for disposal.[1][5] Do not allow the spill to enter drains or
waterways.[6][8]

Disposal Plan

o Waste Collection: All waste containing N,N-Diisopropylethylenediamine must be collected
in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of the chemical waste through an approved hazardous waste
disposal facility.[1] Follow all local, state, and federal regulations for hazardous waste
disposal.[9]

Container Decontamination: Decontaminate empty containers before disposal.

First Aid Procedures

 Inhalation: If vapors are inhaled, immediately move the affected person to fresh air. If
breathing is difficult or has stopped, provide artificial respiration and seek immediate medical
attention.[1][7]
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o Skin Contact: In case of skin contact, immediately remove all contaminated clothing and
rinse the affected area with copious amounts of water for at least 15 minutes. Seek
immediate medical attention.[1][7]

o Eye Contact: If the chemical comes into contact with the eyes, flush immediately with plenty
of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present
and easy to do so. Seek immediate medical attention.[1][7]

 Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Seek
immediate medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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